Cas no 1116572-69-0 (4-(bromomethyl)-N,N-dimethylaniline hydrobromide)

• Product Name: 4-(bromomethyl)-N,N-dimethylaniline hydrobromide
• CAS No: 1116572-69-0
• MF: C₉H₁₃Br₂N
• MW: 295.014220952988
• MDL: MFCD13195837
• CID: 4572178
• Update Time: 2025-10-09

4-(bromomethyl)-N,N-dimethylaniline hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)benzyl bromide hydrobromide, tech
• 4-(Dimethylamino)benzyl bromide hydrobromide
• 4-(Bromomethyl)-N,N-dimethylaniline Hydrobromide
• 4-(bromomethyl)-N,N-dimethylaniline hydrobromide

• MDL： MFCD13195837
• Inchi： 1S/C9H12BrN.BrH/c1-11(2)9-5-3-8(7-10)4-6-9;/h3-6H,7H2,1-2H3;1H
• InChI Key： WEGMBLHSAUWHFG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CBr)=CC=1)(C)C.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(bromomethyl)-N,N-dimethylaniline hydrobromide

4-(bromomethyl)-N,N-dimethylaniline hydrobromide (CAS No. 1116572-69-0): A Comprehensive Overview

4-(bromomethyl)-N,N-dimethylaniline hydrobromide (CAS No. 1116572-69-0) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromomethyl group and a dimethylamino moiety. These functional groups endow the compound with a range of chemical properties that make it an important intermediate in various synthetic pathways.

The molecular formula of 4-(bromomethyl)-N,N-dimethylaniline hydrobromide is C₉H₁₃Br₂N, and its molecular weight is 283.01 g/mol. The compound exists as a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its hydrobromide salt form enhances its stability and solubility in aqueous media, making it suitable for various applications in both laboratory and industrial settings.

In the realm of chemical synthesis, 4-(bromomethyl)-N,N-dimethylaniline hydrobromide serves as a valuable building block for the preparation of more complex molecules. The bromomethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups or the formation of carbon-carbon bonds. This versatility makes it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent studies have highlighted the potential of 4-(bromomethyl)-N,N-dimethylaniline hydrobromide in the development of novel drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents. These agents have shown promising activity against several viral strains, including influenza and herpes simplex virus (HSV). The dimethylamino group in 4-(bromomethyl)-N,N-dimethylaniline hydrobromide plays a crucial role in enhancing the bioavailability and efficacy of these antiviral compounds.

Beyond its applications in pharmaceutical research, 4-(bromomethyl)-N,N-dimethylaniline hydrobromide has also found utility in materials science. Its ability to undergo cross-linking reactions makes it an excellent candidate for the preparation of polymer-based materials with enhanced mechanical properties. A study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their thermal stability and mechanical strength. These findings have important implications for the development of advanced materials for use in electronics, automotive, and aerospace industries.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 4-(bromomethyl)-N,N-dimethylaniline hydrobromide has shown that it exhibits low toxicity to aquatic organisms and is biodegradable under aerobic conditions. This favorable environmental profile makes it a preferred choice for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 4-(bromomethyl)-N,N-dimethylaniline hydrobromide (CAS No. 1116572-69-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and favorable properties make it an indispensable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and improve our understanding of its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.